Cas no 53857-10-6 (1-Butanone, 4-(2-methyl-1,3-dioxolan-2-yl)-1-phenyl-)

• Product Name: 1-Butanone, 4-(2-methyl-1,3-dioxolan-2-yl)-1-phenyl-
• CAS No: 53857-10-6
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 356206
• PubChem ID: 14689316
• Update Time: 2025-04-19

1-Butanone, 4-(2-methyl-1,3-dioxolan-2-yl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 4-(2-methyl-1,3-dioxolan-2-yl)-1-phenyl-
• 4-(2-methyl-1,3-dioxolan-2-yl)-1-phenylbutan-1-one
• DTXSID00563024
• 4-(2-methyl-1,3-dioxolan-2-yl)-1-phenyl-1-butanone
• 53857-10-6

• Inchi： 1S/C14H18O3/c1-14(16-10-11-17-14)9-5-8-13(15)12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3
• InChI Key： QUBWUXQJYVQCRY-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53